Cas no 88525-36-4 (Butanethioic acid, 2-methyl-, S-butyl ester)
88525-36-4 structure
Product Name:Butanethioic acid, 2-methyl-, S-butyl ester
CAS No:88525-36-4
MF:C9H18OS
MW:174.303621768951
CID:629758
PubChem ID:13237656
Update Time:2025-04-19
Butanethioic acid, 2-methyl-, S-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanethioic acid, 2-methyl-, S-butyl ester
- S-butyl 2-methylbutanethioate
- SCHEMBL1130268
- 88525-36-4
- DTXSID40531000
-
- Inchi: 1S/C9H18OS/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3
- InChI Key: HDPMBIQINHAMLO-UHFFFAOYSA-N
- SMILES: S(C(C(C)CC)=O)CCCC
Computed Properties
- Exact Mass: 174.10783637g/mol
- Monoisotopic Mass: 174.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.4Ų
Butanethioic acid, 2-methyl-, S-butyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
88525-36-4 (Butanethioic acid, 2-methyl-, S-butyl ester) Related Products
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